Cas no 40519-87-7 (5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester)

5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester structure
40519-87-7 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
CAS No:40519-87-7
MF:C9H7N3O5S
MW:269.233980417252
CID:331990
PubChem ID:241622
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
    • ethyl 2-nitro-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • ethyl 8-nitro-2-oxo-7-thia-1,5-diazabicyclo[4.3.0]nona-3,5,8-triene-3- carboxylate
    • 2-nitro-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
    • AC1L67RB
    • AC1Q1WQO
    • AG-K-97062
    • AR-1I8536
    • CTK4I3267
    • ethyl 2-nitro-5-oxo-5h-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • NSC49241
    • 40519-87-7
    • DTXSID40287151
    • NSC-49241
    • Inchi: 1S/C9H7N3O5S/c1-2-17-8(14)5-3-10-9-11(7(5)13)4-6(18-9)12(15)16/h3-4H,2H2,1H3
    • InChI Key: BYXJCJUWRWDKJW-UHFFFAOYSA-N
    • SMILES: S1C(=CN2C(C(C(=O)OCC)=CN=C12)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 269.01071
  • Monoisotopic Mass: 269.01064151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 102.11
  • LogP: 1.36410
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